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Compound of Interest

Compound Name: cefpodoxime proxetil

Cat. No.: B049767

An in-depth technical guide on the chemical structure and physicochemical properties of
cefpodoxime proxetil, designed for researchers, scientists, and drug development
professionals.

Cefpodoxime proxetil is an orally administered, third-generation cephalosporin antibiotic.[1][2]
It functions as a prodrug, which is de-esterified in vivo to its active metabolite, cefpodoxime.[1]
[3][4] This broad-spectrum antibiotic is effective against a wide range of Gram-positive and
Gram-negative bacteria.[1][2] Its bactericidal action results from the inhibition of bacterial cell
wall synthesis.[3]

Chemical Structure

Cefpodoxime proxetil is chemically known as (RS)-1-(isopropoxycarbonyloxy)ethyl (+)-
(6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-{(Z)methoxyimino}acetamido]-3-methoxymethyl-8-oxo-5-
thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate.[5] The molecule is supplied as a racemic
mixture of two enantiomers, R and S, in an approximate 1:1 ratio.[6][7]
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Key Structural Features:
e [-Lactam Ring: A four-membered ring essential for its antibacterial activity.[2]

» Dihydrothiazine Ring: A six-membered sulfur-containing ring fused to the -lactam ring,
characteristic of cephalosporins.[8]

e Aminothiazole Ring: Contributes to the extended spectrum of activity.

* Methoxyimino Group: Provides stability against -lactamase enzymes produced by bacteria.

[°]

o Proxetil Ester Group: A 1-(isopropoxycarbonyloxy)ethyl ester group at the C-4 carboxylate of
the cephem nucleus. This group enhances oral absorption and is cleaved by esterases in the
intestinal wall to release the active drug, cefpodoxime.[5][10][11]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value

Molecular Formula C21H27Ns500S2[12][13]

Molecular Weight 557.6 g/mol [12][14][15]

CAS Number 87239-81-4[11][13][16]
Appearance White to pale yellow solid[10][11]

(6R,7R)-7-[[(22)-2-(2-amino-1,3-thiazol-4-yl)-2-
methoxyiminoacetyllJamino]-3-

IUPAC Name (methoxymethyl)-8-oxo-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 1-
[[(2-methylethoxy)carbonyl]oxy]ethyl ester[16]

Physicochemical Properties

The physicochemical properties of cefpodoxime proxetil are critical for its formulation,
stability, and bioavailability. It is classified as a BCS Class IV drug, indicating low solubility and

low permeability.[17]

Table 2: Physicochemical Data of Cefpodoxime Proxetil
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Melting Point 111-113 °C[13][18], 148-150 °C[14]
- Water: Practically insoluble[19], 400 pg/mL[17]
[20], 266.67 £ 2.90 pg/mi[20]- Methanol:

Solubility Soluble[19]- Chloroform: Slightly soluble[19]-
DMSO: Soluble[2][15]- Buffer (pH 3): 305.066 +
2.82 pg/ml[20]

pKa 8.13 £ 0.60 (Predicted)[10][13]

Partition Coefficient (XLogP3)

0.6[12]

Density 1.58 £ 0.1 g/cm? (Predicted)[13][14]
Light sensitive[2][10][11]. Susceptible to
Stability enzymatic metabolism in the GIT[6]. Degrades

in alkaline conditions[21].

Prodrug Activation and Mechanism of Action

Cefpodoxime proxetil is a prodrug that is absorbed through the gastrointestinal tract and is

de-esterified by non-specific esterases, primarily in the intestinal wall, to its active metabolite,

cefpodoxime.[3][4][5] Cefpodoxime then enters systemic circulation to exert its antibacterial

effect. The bactericidal activity of cefpodoxime results from the inhibition of cell wall synthesis

by binding to penicillin-binding proteins (PBPs), which prevents the final transpeptidation step

of peptidoglycan synthesis in bacterial cell walls.[3]
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Prodrug activation and mechanism of action pathway.

Experimental Protocols
Determination of Solubility (Shake-Flask Method)
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The equilibrium solubility of cefpodoxime proxetil can be determined using the conventional

shake-flask method.

Preparation: An excess amount of cefpodoxime proxetil is added to a series of vials
containing different solvents (e.g., distilled water, methanol, various pH buffers).

Equilibration: The vials are sealed and agitated in a temperature-controlled water bath (e.g.,
at 37 = 0.5°C) for a specified period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sampling and Separation: After equilibration, the suspensions are centrifuged or filtered
(e.g., using a 0.45 um membrane filter) to separate the undissolved solid from the saturated
solution.

Quantification: The concentration of cefpodoxime proxetil in the clear supernatant is
determined using a validated analytical method, typically UV-Vis spectrophotometry at its
Amax (e.g., 260 nm) or a reverse-phase high-performance liquid chromatography (RP-
HPLC) method.[20][22]

Analysis: The experiment is performed in triplicate, and the average solubility is reported.

Stability-Indicating RP-HPLC Method for Degradation
Studies

A stability-indicating RP-HPLC method is crucial for assessing the stability of cefpodoxime

proxetil under various stress conditions.[4][7]

Chromatographic Conditions:

o Column: A C18 column (e.g., Zorbax Eclipse XDB, 150x4.6 mm, 5 ym) is commonly used.
[23]

o Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an
agueous buffer (e.g., potassium dihydrogen phosphate buffer, pH 3.0-4.0) is used in an
isocratic elution mode.[7][23] A typical ratio might be 70:30 (v/v) acetonitrile to buffer.[23]

o Flow Rate: A flow rate of 1.0 mL/min is generally applied.[7][23]
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o Detection: UV detection is performed at a wavelength where the drug shows significant
absorbance, such as 228 nm or 252 nm.[7][23]

o Internal Standard: An internal standard like aspirin can be used for improved quantitation.
[23][24]

o Stress Degradation Protocol:

[¢]

Acid Hydrolysis: The drug is exposed to an acidic solution (e.g., 0.1 N HCI) at an elevated
temperature.

o Alkali Hydrolysis: The drug is treated with a basic solution (e.g., 0.1 N NaOH) at room
temperature.

o Oxidative Degradation: The drug is exposed to an oxidizing agent (e.g., 3% H202).

o Thermal Degradation: The drug is subjected to dry heat (e.g., in an oven) or wet heat (e.g.,
in a water bath).

o Photodegradation: The drug is exposed to UV light.[4][7]
e Sample Analysis and Validation:

o Samples from the stress conditions are withdrawn at various time points, neutralized if
necessary, and diluted to a suitable concentration with the mobile phase.

o The samples are then injected into the HPLC system. The method must be validated
according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection
(LOD), and limit of quantification (LOQ).[7][25]

o The method is considered stability-indicating if it can resolve the peak of the intact drug
from the peaks of all degradation products.[7]
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Workflow for a stability-indicating HPLC method.

Synthesis Outline
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The synthesis of cefpodoxime proxetil often involves the acylation of 7-aminocephalosporanic
acid (7-ACA) or a derivative thereof.[9][26] A common route involves reacting 7-amino-3-
methoxymethyl-3-cephem-4-carboxylic acid with an activated form of the (Z)-2-(2-amino-4-
thiazolyl)-2-(methoxyimino)acetic acid side chain, followed by esterification of the carboxylic
acid function with 1-iodoethyl isopropyl carbonate.[8][26]

Key Reactants

7-amino-3-methoxymethyl-
3-cephem-4-carboxylic acid

\ Reaction Steps
Activated Side Chain

(e.g., MAEM) P Acylation | Cefpodoxime Acid P> Esterification Cefpodoxime Proxetil
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Simplified synthesis pathway of Cefpodoxime Proxetil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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